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Compound of Interest

Compound Name:
2-Amino-2-(2-pyridyl)ethanol

dihydrochloride

Cat. No.: B1373424 Get Quote

An In-Depth Technical Guide to 2-Amino-2-(2-pyridyl)ethanol Dihydrochloride

Abstract
This technical guide provides a comprehensive overview of 2-Amino-2-(2-pyridyl)ethanol
dihydrochloride, a specialized chemical compound of significant interest in pharmaceutical

and chemical research. The document details its core physical and chemical properties,

plausible synthetic routes, key applications, and essential safety protocols. Designed for

researchers, scientists, and professionals in drug development, this guide synthesizes

technical data with practical insights, emphasizing the compound's role as a versatile building

block in modern organic synthesis. Its dihydrochloride form enhances both stability and

solubility, making it a valuable intermediate for creating a wide array of therapeutic and

agrochemical agents.[1]

Compound Identification and Structure
Nomenclature
The compound is systematically identified by several names and registry numbers, ensuring

clarity in research and commercial contexts.

IUPAC Name: 2-amino-2-(pyridin-2-yl)ethanol;dihydrochloride[2]
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Common Synonyms: 2-Amino-2-(2-pyridyl)ethanol DiHCl, 2-amino-2-pyridin-2-ylethanol

dihydrochloride[2]

CAS Number: 1187930-63-7[3][4][5]

Chemical Structure
2-Amino-2-(2-pyridyl)ethanol dihydrochloride possesses a unique molecular architecture

featuring an amino alcohol backbone attached to a pyridine ring.[1] The dihydrochloride salt

form indicates that both the basic nitrogen of the pyridine ring and the primary amino group are

protonated, forming hydrochloride salts. This dual protonation is crucial for the compound's

enhanced stability and aqueous solubility.[1][6]

Caption: Molecular structure of 2-Amino-2-(2-pyridyl)ethanol.

Key Identifiers
The fundamental properties that define this molecule are summarized below.

Identifier Value Source

Molecular Formula C₇H₁₀N₂O·2HCl [3]

Molecular Weight 211.09 g/mol [2][3]

Canonical SMILES
C1=CC=NC(=C1)C(CO)N.Cl.C

l
[2][3]

InChIKey
CHZFBNDZYOIRDZ-

UHFFFAOYSA-N
[2]

Physicochemical Properties
The utility of a chemical compound is largely dictated by its physical and chemical properties.

This section outlines the key physicochemical characteristics of 2-Amino-2-(2-pyridyl)ethanol
dihydrochloride.

Physical State and Appearance
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At ambient temperature, the compound exists as a light yellow solid.[6] This solid form is

characteristic of many small organic hydrochloride salts.

Solubility Profile
The dihydrochloride form significantly enhances the compound's solubility in polar solvents

compared to its free base.[1][6] This is a critical attribute for its application in aqueous reaction

media and for the formulation of pharmaceutical agents.

Solvent Qualitative Solubility Rationale

Water Soluble

The hydrochloride salts of the

amino and pyridine groups are

ionic, facilitating strong

hydrogen bonding and ion-

dipole interactions with water

molecules.[6][7]

Methanol, Ethanol Soluble

Polar protic solvents that can

solvate the ionic salt and form

hydrogen bonds with the

hydroxyl group.[8][9]

DMSO Soluble

A polar aprotic solvent capable

of dissolving many organic

salts.[8]

Hexane, Toluene Limited Solubility

Non-polar solvents lack the

ability to effectively solvate the

charged species and polar

functional groups of the

molecule.[9]

Stability and Storage
Proper storage is essential to maintain the integrity of the compound. The dihydrochloride form

itself confers enhanced stability.[1][6]
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Recommended Storage: The compound should be stored in a tightly sealed container in a

cool, dry, and well-ventilated environment.[8]

Sensitivities: To prevent degradation, it is advisable to protect the compound from prolonged

exposure to light and atmospheric moisture.[8] For long-term storage, maintaining an inert

atmosphere (e.g., nitrogen or argon) is beneficial.[8]

Signs of Degradation: Visual indicators of degradation may include a change in color (e.g.,

darkening to yellow or brown) or a change in physical form, such as clumping.[8]

Chemical Properties and Reactivity
The reactivity of 2-Amino-2-(2-pyridyl)ethanol dihydrochloride is governed by its three

primary functional groups: the primary amine, the primary alcohol, and the pyridine ring. This

trifecta of reactivity makes it a highly versatile building block in organic synthesis.[10]

Amino Group (-NH₂): As a primary amine, this group is nucleophilic and can undergo a

variety of reactions, including acylation, alkylation, and the formation of Schiff bases with

aldehydes or ketones.[7]

Hydroxyl Group (-OH): The primary alcohol can be oxidized to an aldehyde or carboxylic

acid, or it can be converted into a better leaving group for substitution reactions.[6]

Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can act as a ligand in the

formation of coordination complexes with various metals.[7] The ring itself can undergo

electrophilic substitution, although it is generally deactivated towards this type of reaction.

Key reaction types include:

Oxidation: Using oxidizing agents like potassium permanganate could lead to the formation

of pyridine-2-carboxylic acid derivatives.[6]

Nucleophilic Substitution: The amino or hydroxyl groups can be replaced by other functional

groups.[6]

Coordination Chemistry: The compound can act as a bidentate or tridentate ligand,

coordinating with metal ions through the pyridine nitrogen, amino nitrogen, and hydroxyl
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oxygen.[7]

Synthesis and Manufacturing
While specific industrial synthesis routes for 2-Amino-2-(2-pyridyl)ethanol dihydrochloride
are proprietary, a plausible and efficient laboratory-scale synthesis can be designed based on

established chemical transformations of similar molecules.[6] A logical approach starts from 2-

acetylpyridine.

Plausible Synthetic Pathway
The synthesis can be envisioned as a two-step process involving a reductive amination

followed by salt formation.

2-Acetylpyridine
(Starting Material)

Step 1: Reductive Amination
(e.g., NH3, H2, Raney Ni or NaBH4, NH4OAc)

2-Amino-2-(2-pyridyl)ethanol
(Free Base Intermediate)

Step 2: Salt Formation
(2 eq. HCl in Ether/Ethanol)

2-Amino-2-(2-pyridyl)ethanol
Dihydrochloride (Final Product)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for the target compound.

Experimental Protocol: Reductive Amination and Salt
Formation
This protocol is a representative methodology. Causality: The choice of a reducing agent is

critical. Sodium borohydride (NaBH₄) is often preferred in a laboratory setting over catalytic

hydrogenation for its operational simplicity and mild reaction conditions, which helps prevent

over-reduction of the pyridine ring. The final step of adding HCl is essential to produce the

stable, soluble dihydrochloride salt.

Step 1: Synthesis of 2-Amino-2-(2-pyridyl)ethanol (Free Base)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-

acetylpyridine (1.0 eq) in methanol.
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Amine Source: Add ammonium acetate (approx. 10 eq) to the solution. The large excess

drives the equilibrium towards the formation of the intermediate imine.

Reduction: Cool the mixture to 0 °C in an ice bath. Add sodium borohydride (NaBH₄, approx.

1.5 eq) portion-wise over 30 minutes. The slow addition is crucial to control the exothermic

reaction and prevent side reactions.

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24

hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the

starting material is consumed.

Workup: Quench the reaction by slowly adding water. Remove the methanol under reduced

pressure. Extract the aqueous layer with an organic solvent like dichloromethane or ethyl

acetate (3x).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate in vacuo to yield the crude free base, which can be purified further by column

chromatography if necessary.

Step 2: Formation of the Dihydrochloride Salt

Dissolution: Dissolve the purified free base from Step 1 in a minimal amount of anhydrous

ethanol or diethyl ether.

Acidification: Cool the solution to 0 °C. Slowly add a solution of hydrochloric acid in ether

(2.1 eq) dropwise with stirring. A precipitate should form immediately.

Isolation: Stir the resulting slurry for 1-2 hours at 0 °C to ensure complete precipitation.

Filtration and Drying: Collect the solid product by vacuum filtration. Wash the filter cake with

cold diethyl ether to remove any excess acid or impurities. Dry the solid under vacuum to

yield the final 2-Amino-2-(2-pyridyl)ethanol dihydrochloride.

Applications in Research and Development
The unique structure of this compound makes it a valuable intermediate in several high-value

applications.
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Pharmaceutical Intermediate: It is a key building block in the synthesis of more complex

molecules for drug development.[1][10] Its structural features are particularly relevant for

creating compounds that target neurological disorders by enabling effective interactions with

biological systems.[10]

Agrochemical Formulations: The compound is utilized in the synthesis of specialty

agrochemicals, where its structure can contribute to the efficacy of active ingredients for crop

protection.[1][10]

Chemical and Biochemical Research: In a research context, it serves as a versatile scaffold

for synthesizing novel organic molecules and is used in studies of enzyme mechanisms and

protein interactions.[6][10] Its ability to chelate metals also makes it a useful ligand in

coordination chemistry and catalysis research.[10]

Safety, Handling, and Storage
Adherence to safety protocols is paramount when working with this or any chemical compound.

The following information is based on data for the compound and structurally related materials.

[2]

Hazard Identification
The compound is associated with the following GHS hazard statements:

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.[11]

Personal Protective Equipment (PPE):
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Eye/Face Protection: Wear chemical safety goggles and/or a face shield.

Skin Protection: Wear suitable protective gloves (e.g., nitrile) and a lab coat.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area.

Storage and Stability Guidelines
Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place away

from incompatible materials such as strong acids and bases.[12]

Incompatibilities: Avoid contact with strong oxidizing agents.

Stability: The compound is stable under recommended storage conditions. The

dihydrochloride form enhances its shelf-life compared to the free base.[1][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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